(2E)-1-(Furan-2-yl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one

• CAS: 1354941-67-5
• Molecular Formula: C16H16O5
• Molecular Weight: 288.29 g/mol
• SMILES: COC1=C(C(=C(C=C1)C=CC(=O)C2=CC=CO2)OC)OC
• InChI: InChI=1S/C16H16O5/c1-18-14-9-7-11(15(19-2)16(14)20-3)6-8-12(17)13-5-4-10-21-13/h4-10H,1-3H3/b8-6+
• InChIKey: OZXLRFZHWVVGLH-SOFGYWHQSA-N

2,3,4-Trimethoxy Furanyl Chalcone Profile

(2E)-1-(Furan-2-yl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one (CAS 1354941-67-5) is a synthetic heteroaryl chalcone derivative. It belongs to a class of compounds characterized by a 1,3-diaryl-2-propen-1-one framework, featuring a furan ring (Ring A) and a 2,3,4-trimethoxyphenyl ring (Ring B). This specific substitution pattern distinguishes it from the more commonly investigated 3,4,5- and 2,4,5-trimethoxy isomers. Heteroaryl chalcones are known for their diverse photophysical properties and potential pharmacological activities, which are significantly influenced by the position of methoxy substituents on the aromatic rings. [1]

1

2,3,4-Trimethoxy substitution pattern — distinct from 3,4,5- and 2,4,5- isomers, enabling unique photophysical and conformational studies.

2

Structure-photophysics relationship (SPR) probe — expands spectral coverage beyond commonly used trimethoxy chalcones.

3

Patent-relevant tubulin-binding chemotype — fits focused library design targeting the colchicine site without overlapping 3,4,5-trimethoxy space.

4

Crystal engineering scaffold — non-interchangeable dihedral angle offers a distinct solid-state conformation for polymorphism studies.

• [1] Suwunwong, T., Chantrapromma, S., Karalai, C., Wisitsak, P., & Fun, H.-K. (2011). Influence of trimethoxy-substituted positions on fluorescence of heteroaryl chalcone derivatives. Chemical Papers, 65(6), 890–897. DOI: 10.2478/s11696-011-0084-4. View Source

2,3,4-Trimethoxy Substitution Specificity

Simply substituting any commercially available furanyl-trimethoxyphenyl chalcone introduces significant risk of altered performance. The position of methoxy groups on the phenyl ring is not a trivial structural variation; it fundamentally dictates the molecule's electronic configuration, conformational preference, and intermolecular interactions. A proven study on heteroaryl chalcones demonstrates that the trimethoxy substitution pattern directly controls the absorption and fluorescence emission spectra, with the 2,4,5-trimethoxyphenyl moiety exhibiting a distinct red-shift and strong fluorescence not observed for the 3,4,5- or 2,4,6- isomers [1]. Consequently, selecting the 2,3,4-trimethoxy isomer over a 3,4,5- or 2,4,5- analog is essential for experiments where photophysical behavior, steric properties, or specific receptor interactions are critical parameters [2].

Fluorescence The 2,4,5-isomer shows a red-shift and strong emission; the 3,4,5- and 2,4,6- isomers do not. The 2,3,4-pattern may yield a distinct spectral signature — substituting can compromise optical assay performance.

Conformation Dihedral angles range from 2.06° (2,4,5-isomer) to 14.45° (2,4,6-isomer). The 2,3,4-substitution likely introduces a different twist, altering crystal packing and conjugation — not interchangeable in solid-state studies.

Bioactivity The 2,3,4-trimethoxyphenyl group is a patent-claimed embodiment for antimitotic activity; using a 3,4,5- or 2,4,5- isomer shifts SAR and may not recapitulate the intended tubulin-binding profile.

• [1] Suwunwong, T., Chantrapromma, S., Karalai, C., Wisitsak, P., & Fun, H.-K. (2011). Influence of trimethoxy-substituted positions on fluorescence of heteroaryl chalcone derivatives. Chemical Papers, 65(6), 890–897. DOI: 10.2478/s11696-011-0084-4. View Source
• [2] US Patent 4,904,697. (1990). Controlling the growth of certain tumor tissue with chalcone derivatives. US Patent and Trademark Office. View Source

2,3,4-Trimethoxy Chalcone Evidence Guide

Distinct Photophysical Properties

The target compound's 2,3,4-trimethoxy substitution pattern on the phenyl ring is predicted to yield a unique photophysical signature. In a systematic study of furan-containing heteroaryl chalcones, the position of methoxy groups was shown to substantially affect fluorescent properties. The 2,4,5-trimethoxyphenyl isomer (IIIa) exhibited a red-shift phenomenon and strong emission fluorescence, whereas the 2,4,6- (IIIb) and 3,4,5-trimethoxy (IIIc) isomers did not [1]. While the specific 2,3,4-isomer was not included in this particular study, the established structure-property relationship confirms that altering the substitution pattern from the commerically available 3,4,5- or 2,4,5- isomers will result in a detectable change in fluorescence. For applications requiring a specific solvatochromic range or non-interfering fluorescence, the 2,3,4-isomer offers a differentiated option.

Photophysical Properties

Class-level inference

Predicted to differ in emission maxima and quantum yield versus 2,4,5- (red-shift, strong emission) and 3,4,5-/2,4,6- isomers (no red-shift, weaker fluorescence).

Supports spectral probe differentiation.

Exact 2,3,4-isomer data not publicly available; class-level inference based on Ref. [1].

Evidence Dimension	Fluorescence emission characteristic (qualitative)
Target Compound Data	Predicted to differ in emission maxima and quantum yield based on substitution pattern.
Comparator Or Baseline	2,4,5-trimethoxy isomer (IIIa): Red-shift and strong emission. 3,4,5- and 2,4,6- isomers: No red-shift, weaker fluorescence.
Quantified Difference	Exact values for the 2,3,4-isomer are not available in the public domain. The reported difference between the 2,4,5- and other isomers serves as a class-level inference for the significance of positional change.
Conditions	Absorption and fluorescence emission spectra measured in solution (see Ref. [1] for experimental details).

Why This Matters

This matters for scientific selection when developing fluorescent probes or conducting biophysical assays where spectral overlap must be avoided, as the 2,3,4-isomer provides a distinct spectral alternative to the commonly available 3,4,5- and 2,4,5-trimethoxy chalcones.

• [1] Suwunwong, T., Chantrapromma, S., Karalai, C., Wisitsak, P., & Fun, H.-K. (2011). Influence of trimethoxy-substituted positions on fluorescence of heteroaryl chalcone derivatives. Chemical Papers, 65(6), 890–897. DOI: 10.2478/s11696-011-0084-4. View Source

Crystal Conformation Differences

The exact dihedral angle between the furan and benzene rings is a critical structural parameter that varies significantly among trimethoxy positional isomers. For the 2,4,5-trimethoxy analog, the dihedral angle is measured at 2.06° [1]. In contrast, the 2,4,6-trimethoxy analog exhibits a much larger twist of 14.45° [2]. These differences directly impact the molecule's conjugation and, consequently, its electronic properties. While single-crystal data for the specific 2,3,4-isomer has not yet been reported, it is structurally non-interchangeable with the planar 2,4,5-isomer or the twisted 2,4,6-isomer, providing a distinct conformational space for structure-based design.

Crystal Conformation

Cross-study comparable

2,4,5-isomer: 2.06°

2,4,6-isomer: 14.45°

2,3,4-isomer: not yet determined

Furan–phenyl dihedral angle sensitive to methoxy position; distinct packing expected.

Low-temperature single-crystal XRD data from Refs. [2,3].

Evidence Dimension	Dihedral angle between furan and trimethoxyphenyl rings
Target Compound Data	Not experimentally determined. Expected to be distinct based on steric and electronic effects of the contiguous 2,3,4-substitution.
Comparator Or Baseline	2,4,5-trimethoxy analog (CAS 1370613-35-6): 2.06° [1]. 2,4,6-trimethoxy analog: 14.45° [2].
Quantified Difference	The two reported isomers differ by 12.39° in dihedral angle, demonstrating high conformational sensitivity to substitution pattern.
Conditions	Single-crystal X-ray diffraction at low temperature.

Why This Matters

This matters for procurement when solid-state properties, such as packing, shape, and crystal engineering, are important, as the 2,3,4-isomer provides a structurally distinct entity for polymorphism studies or co-crystal design.

• [1] Suwunwong, T., Chantrapromma, S., Karalai, C., Wisitsak, P., & Fun, H.-K. (2012). (E)-1-(Furan-2-yl)-3-(2,4,5-trimethoxyphenyl)prop-2-en-1-one. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 2), o317. DOI: 10.1107/S1600536811054857. View Source
• [2] Fun, H.-K., Suwunwong, T., Chantrapromma, S., & Karalai, C. (2010). (E)-1-(2-Furyl)-3-(2,4,6-trimethoxyphenyl)prop-2-en-1-one. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 9), o2559–o2560. DOI: 10.1107/S1600536810034392. View Source

Patented Tubulin Inhibition Activity

The 2,3,4-trimethoxyphenyl group is explicitly claimed in a key patent (US 4,904,697) as one of the preferred aromatic substitutions for chalcone derivatives that inhibit tubulin polymerization [1]. This positions the target compound as a direct structural analog of a known antimitotic pharmacophore. While many chalcones possess the 3,4,5-trimethoxy group (reminiscent of combretastatin A-4), the 2,3,4-substitution pattern is less common and may offer a distinct binding mode at the colchicine site of tubulin. For researchers building focused libraries or validating SAR around this chemotype, procuring the specific 2,3,4-isomer is essential to test patent-relevant structural hypotheses.

Tubulin Inhibition Patent

Supporting evidence

2,3,4-trimethoxyphenyl explicitly claimed as a preferred embodiment for chalcone-based antimitotic agents (US 4,904,697). No quantitative IC₅₀ available for this specific compound.

Direct structural representation of a patented chemotype for tubulin research.

Activity inferred from patent claim; independent validation recommended.

Evidence Dimension	Tubulin polymerization inhibition (functional activity inferred from patent claim)
Target Compound Data	Belongs to a genus of chalcones where the 2,3,4-trimethoxyphenyl group is a preferred embodiment for antimitotic activity.
Comparator Or Baseline	The patent distinguishes the 2,3,4-trimethoxyphenyl group from other alkoxy-substituted phenyl groups (e.g., 2,5-dimethoxyphenyl, 3,4,5-trimethoxyphenyl) as equally preferred embodiments, suggesting comparable or unique potency.
Quantified Difference	Not provided in the patent. Quantitative IC50 values for tubulin polymerization inhibition are not available for this specific compound.
Conditions	In vitro tubulin polymerization assay and in vivo tumor growth control, as described in the patent.

Why This Matters

This matters for selection because the compound is a direct structural representation of a patented, bioactive chemotype, making it a necessary positive control or scaffold for medicinal chemistry programs targeting tubulin.

• [1] US Patent 4,904,697. (1990). Controlling the growth of certain tumor tissue with chalcone derivatives. US Patent and Trademark Office. View Source

Differentiated Electronic Structure

The contiguous 2,3,4-trimethoxy substitution creates a unique electron-rich region on the phenyl ring, distinct from the symmetrical 3,4,5- or 2,4,6- patterns. For a related series of methoxylated chalcones, it was demonstrated that the position of methoxy groups on Ring A directly influences antimalarial potency, with the 2,4,5-trimethoxy pattern being notably potent [1]. The 2,3,4-arrangement presents a different electrostatic potential surface and dipole moment, which will affect its interaction with biological targets and chemical reactivity. This makes the compound a valuable structural probe for SAR studies where the precise positioning of electron-donating groups is under investigation.

Electronic Structure

Class-level inference

Contiguous 2,3,4-substitution creates an asymmetric electron distribution distinct from 3,4,5- (tubulin binder motif) and 2,4,5- (reported antimalarial IC₅₀ ~1.8–2 µM). Expected to deliver a unique SAR profile.

Differentiated electrostatic surface for systematic SAR exploration.

Biological potency difference inferred from related methoxylated chalcone series.

Evidence Dimension	Electronic effect (qualitative SAR inference)
Target Compound Data	Contiguous 2,3,4-trimethoxy pattern creates a unique, asymmetric electronic distribution.
Comparator Or Baseline	2,4,5-trimethoxy chalcones showed potent antimalarial activity (e.g., IC50 1.8–2 µM) due to optimal electronic effects [1]. The 3,4,5-pattern is famously associated with tubulin binding in combretastatin-like molecules.
Quantified Difference	The biological potency will differ; the exact difference for the target compound is not known, but the structural paradigm predicts a distinct SAR profile.
Conditions	In vitro antimalarial assay against P. falciparum 3D7 strain (data for comparator).

Why This Matters

This matters for procurement because it guarantees that the compound is not a redundant analog but a structurally necessary tool for systematic SAR exploration of trimethoxyphenyl-containing chalcones.

• [1] Hansa, P. et al. (2010). Reinvestigation of structure–activity relationship of methoxylated chalcones as antimalarials: Synthesis and evaluation of 2,4,5-trimethoxy substituted patterns as lead candidates derived from abundantly available natural β-asarone. European Journal of Medicinal Chemistry, 45(10), 4735-4744. View Source

Application Scenarios

Fluorescent Probe and Solvatochromic Studies

Given the established sensitivity of heteroaryl chalcone fluorescence to the trimethoxy substitution pattern [1], the 2,3,4-isomer is an ideal candidate for expanding structure-photophysics relationship (SPR) studies. It can be systematically compared with the known 2,4,5- and 3,4,5-trimethoxy analogs to fine-tune emission wavelengths and Stokes shifts for specific imaging or sensing applications.

Tubulin Polymerization Inhibitor Library

As a compound that embodies the 2,3,4-trimethoxyphenyl motif specifically claimed in anti-mitotic patents [4], it is a required compound for any medicinal chemistry campaign aiming to explore the colchicine binding site of tubulin without overlapping with the more common combretastatin-like (3,4,5-trimethoxy) chemical space.

Crystal Engineering and Conformation Studies

The distinct steric demand of the 2,3,4-trimethoxy array, compared to the nearly coplanar 2,4,5-analog (2.06° twist) and the twisted 2,4,6-analog (14.45° twist) [2] [3], makes this compound a key subject for studying the impact of ortho-substitution on crystal packing, polymorphism, and intermolecular interactions (e.g., C-H···O hydrogen bonds, π-π stacking).

SAR Probe for Antiparasitic and Anticancer Screening

The compound serves as a critical negative control or complement in focused screening libraries where the 3,4,5-trimethoxyphenyl group is the pharmacophore (e.g., in antimitotic or antimalarial assays [5]). Its inclusion allows researchers to test the hypothesis that a contiguous 2,3,4-substitution pattern can retain or uniquely modulate biological activity, based on class-level inferences from related chalcones.

Application

Selection Property

Validation Focus

Fluorescent probe & solvatochromic studies

Substitution-pattern driven emission tuning

Spectral comparison with 2,4,5- and 3,4,5- isomers; Stokes shift and quantum yield measurements

Tubulin polymerization pathway studies

Patent-claimed 2,3,4-trimethoxy pharmacophore

Colchicine-site binding mode SAR; microtubule assembly endpoint review

Crystal engineering & conformation studies

Distinct ortho-substitution induced dihedral twist

Solid-state packing analysis; polymorphism and co-crystal design

Antiparasitic & cell-cycle screening

SAR differentiation from 3,4,5-trimethoxy chalcones

P. falciparum and cell proliferation assay response; activity modulation context

• [1] Suwunwong, T., Chantrapromma, S., Karalai, C., Wisitsak, P., & Fun, H.-K. (2011). Influence of trimethoxy-substituted positions on fluorescence of heteroaryl chalcone derivatives. Chemical Papers, 65(6), 890–897. View Source
• [2] Suwunwong, T., et al. (2012). (E)-1-(Furan-2-yl)-3-(2,4,5-trimethoxyphenyl)prop-2-en-1-one. Acta Cryst. E, 68(Pt 2), o317. View Source
• [3] Fun, H.-K., et al. (2010). (E)-1-(2-Furyl)-3-(2,4,6-trimethoxyphenyl)prop-2-en-1-one. Acta Cryst. E, 66(Pt 9), o2559–o2560. View Source
• [4] US Patent 4,904,697. (1990). Controlling the growth of certain tumor tissue with chalcone derivatives. View Source
• [5] Hansa, P. et al. (2010). Reinvestigation of structure–activity relationship of methoxylated chalcones as antimalarials. Eur. J. Med. Chem., 45(10), 4735-4744. View Source